ADC-linker

  • Dolastatin 10
    Dolastatin 10
    • Cat. No.:
    • B1670874
    • CAS No.:
    • 110417-88-4
    • Molecular Formula:
    • C42H68N6O6S
    • Molecular Weight:
    • 785.1 g/mol
    Description
    Dolastatin 10 is a tetrapeptide that is isolated from the sea hare Dolabella auricularia. It is a potent anticancer agent which inhibits tubulin polymerization. It has a role as an animal metabolite, a marine me...
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  • DBCO-NHCO-PEG4-NH-Boc
    DBCO-NHCO-PEG4-NH-Boc
    • Cat. No.:
    • B606966
    • CAS No.:
    • 1255942-12-1
    • Molecular Formula:
    • C34H45N3O8
    • Molecular Weight:
    • 623.75
    Description
    DBCO-PEG4-NH-Boc is a PEG derivative. PEG Linkers and derivatives may be useful in the development of antibody drug conjugates.
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  • [(1S,2R,3S,5S,6S,16Z,18Z,20R,21S)-11-chloro-21-hydroxy-12,20-dimethoxy-2,5,9,16-tetramethyl-8,23-dioxo-4,24-dioxa-9,22-diazatetracyclo[19.3.1.110,14.03,5]hexacosa-10,12,14(26),16,18-pentaen-6-yl] (2S)-2-[methyl-[3-(methyldisulfanyl)propanoyl]amino]propanoate
    [(1S,2R,3S,5S,6S,16Z,18Z,20R,21S)-11-chloro-21-hydroxy-...
    • Cat. No.:
    • B607150
    • CAS No.:
    • 138148-68-2
    • Molecular Formula:
    • C36H50ClN3O10S2
    • Molecular Weight:
    • 784.377
    Description
    DM1-SMe is an analog of mertansine (DM1; ) with a thiomethane cap attached to the sulfhydryl group. It has in vitro activity against the pediatric preclinical testing program (PPTP) panel of cancer cell lines wi...
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  • DBCO-PEG4-acid
    DBCO-PEG4-acid
    • Cat. No.:
    • B606961
    • CAS No.:
    • 1537170-85-6
    • Molecular Formula:
    • C30H36N2O8
    • Molecular Weight:
    • 552.62
    Description
    DBCO-PEG4-acid is a PEG Linker. PEG Linkers may be useful in the development of antibody drug conjugates.
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  • endo-BCN-PEG8-NHS ester
    endo-BCN-PEG8-NHS ester
    • Cat. No.:
    • B607323
    • CAS No.:
    • 1608140-48-2
    • Molecular Formula:
    • C34H54N2O14
    • Molecular Weight:
    • 714.81
    Description
    endo-BCN-PEG8-NHS ester is a PEG derivative containing an NHS ester group and a BCN group. The NHS ester can be used to label the primary amines (-NH2) of proteins, amine-modified oligonucleotides, and other ami...
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  • 5-[(3aR,4R,6aS)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-[2-[2-[2-[3-(2-hydroxy-4,4-dimethyl-6-oxocyclohexen-1-yl)-3-prop-2-ynyliminopropoxy]ethoxy]ethoxy]ethoxy]ethyl]pentanamide
    5-[(3aR,4R,6aS)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4...
    • Cat. No.:
    • B607005
    • CAS No.:
    • 1802908-00-4
    • Molecular Formula:
    • C32H50N4O8S
    • Molecular Weight:
    • 650.83
    Description
    Dde Biotin-PEG4-alkyne is useful for introducing a biotin moiety to azide-containing biomolecules using Cu(I)-catalyzed Click Chemistry. The hydrophilic spacer arm provides better solubility to the labeled molec...
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  • endo-BCN-PEG4-t-butyl ester
    endo-BCN-PEG4-t-butyl ester
    • Cat. No.:
    • B607321
    • CAS No.:
    • 1807501-83-2
    • Molecular Formula:
    • C26H43NO8
    • Molecular Weight:
    • 497.63
    Description
    endo-BCN-PEG4-t-butyl ester is a PEG derivative containing a BCN group and a t-butyl protected carboxyl group. The BCN group can react with azide-tagged biomolecules. The protected carboxyl group (COOH) prevents...
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  • DNP-PEG4-alcohol
    DNP-PEG4-alcohol
    • Cat. No.:
    • B607169
    • CAS No.:
    • 1807520-99-5
    • Molecular Formula:
    • C14H21N3O8
    • Molecular Weight:
    • 359.34
    Description
    DNP-PEG4-alcohol is a PEG Linker. PEG Linkers may be useful in the development of antibody drug conjugates.
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  • 3-[2-[2-[2-[2-[2-[2-[2-[2-[[(1S,8R)-9-bicyclo[6.1.0]non-4-ynyl]methoxycarbonylamino]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
    3-[2-[2-[2-[2-[2-[2-[2-[2-[[(1S,8R)-9-bicyclo[6.1.0]non...
    • Cat. No.:
    • B607322
    • CAS No.:
    • 2126805-02-3
    • Molecular Formula:
    • C30H51NO12
    • Molecular Weight:
    • 617.73
    Description
    endo-BCN-PEG8-acid is a PEG derivative containing a BCN group witha terminal carboxylic acid. The terminal carboxylic acid can be reacted with primary amine groups in the presence of activators (e.g. EDC, or DCC...
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  • Dbco-peg4-dbco
    Dbco-peg4-dbco
    • Cat. No.:
    • B606964
    • CAS No.:
    • 2182601-68-7
    • Molecular Formula:
    • C48H50N4O8
    • Molecular Weight:
    • 810.95
    Description
    DBCO-PEG4-DBCO is a PEG derivative containing a reactive two DBCO groups and a hydrophilic PEG spacer arm. DBCO will react with azide-bearing compounds or biomolecules to form a stable triazole linkage without c...
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